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Compound of Interest

Compound Name: MT-7716 free base

Cat. No.: B1677558

An In-Depth Technical Guide to MT-7716 Free Base

This guide provides a comprehensive overview of the chemical properties, pharmacological
profile, and key experimental methodologies related to MT-7716, a selective non-peptide
agonist of the nociceptin receptor (NOP). The information is intended for researchers,
scientists, and professionals in the field of drug development.

Chemical Properties of MT-7716 Free Base

MT-7716, also known by its synonym W-212393, is a complex heterocyclic molecule.[1][2] Its
fundamental chemical and physical characteristics are summarized below.
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Property Value Reference

CAS Number 610323-32-5 [31[4]

Molecular Formula C27H28N402 [3][4]

Molecular Weight 440.54 g/mol [31[4]
2-[3-[1-[(1R)-1,2-
Dihydroacenaphthylen-1-

IUPAC Name yl]piperidin-4-yl]-2- [3]
oxobenzimidazol-1-yl]-N-
methylacetamide
CNC(=0O)CN1C2=CC=CC=C2
N(C1=0)C3CCN(CC3)

SMILES [3]

[C@@H]4CC5=CC=CC6=C5C
4=CC=C6b6

Pharmacological Profile

MT-7716 is a potent and selective agonist of the NOP receptor, also known as the opioid

receptor-like 1 (ORL1) receptor.[2][4] Unlike classical opioids, it does not primarily act through

mu, delta, or kappa opioid receptors.[3] It is being investigated for its potential in treating

alcohol addiction.[3]

Species/Syste
Parameter Receptor Value Reference
m
Binding Affinity
(Ki) Human NOP HEK293 cells 0.21 nM [5][6]
[
Binding Affinity o
(Ki) Human p-opioid CHO cells 35nM [6]
[
Functional HEK293 cells
o Human NOP 0.30 nM [5]
Activity (ECso) (GTPYS)
Functional HEK293 cells ]
o Human NOP Full Agonist [5][6]
Activity (GTPYS)
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Mechanism of Action and Signaling Pathway

The primary mechanism of action for MT-7716 is the activation of the NOP receptor. This
receptor is part of the G protein-coupled receptor (GPCR) family. Studies have shown that in
the central amygdala (CeA), an area of the brain implicated in alcohol dependence, MT-7716's
activation of NOP receptors on presynaptic terminals leads to a reduction in the release of the
neurotransmitter GABA.[7][8][9][10] This effect is believed to counteract the increase in
GABAergic transmission induced by ethanol, thereby reducing alcohol seeking and withdrawal
symptoms.[7][8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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